Cas no 83807-70-9 (Phenanthro[3,2-b]furan-4-methanol,1,2,3,4,4a,5,6,6a,7,11,11a,11b-dodecahydro-4,7,11b-trimethyl-, 4-acetate,(4R,4aR,6aS,7R,11aS,11bR)-)

• Product Name: Phenanthro[3,2-b]furan-4-methanol,1,2,3,4,4a,5,6,6a,7,11,11a,11b-dodecahydro-4,7,11b-trimethyl-, 4-acetate,(4R,4aR,6aS,7R,11aS,11bR)-
• CAS No: 83807-70-9
• MF: C₂₂H₃₂O₃
• MW: 344.487687110901
• CID: 734160
• PubChem ID: 158578
• Update Time: 2025-04-19

Phenanthro[3,2-b]furan-4-methanol,1,2,3,4,4a,5,6,6a,7,11,11a,11b-dodecahydro-4,7,11b-trimethyl-, 4-acetate,(4R,4aR,6aS,7R,11aS,11bR)- Chemical and Physical Properties

Names and Identifiers

• Phenanthro[3,2-b]furan-4-methanol,1,2,3,4,4a,5,6,6a,7,11,11a,11b-dodecahydro-4,7,11b-trimethyl-, 4-acetate,(4R,4aR,6aS,7R,11aS,11bR)-
• DTXSID801003881
• Vinhaticyl acetate
• 83807-70-9
• Phenanthro(3,2-b)furan-4-methanol, 1,2,3,4,4a,5,6,6a,7,11,11a,11b-dodecahydro-4,7,11b-trimethyl-, acetate, (4R-(4alpha,4aalpha,6abeta,7alpha,11aalpha,11bbeta))-
• (4,7,11b-Trimethyl-1,2,3,4,4a,5,6,6a,7,11,11a,11b-dodecahydrophenanthro[3,2-b]furan-4-yl)methyl acetate

• Inchi： 1S/C22H32O3/c1-14-16-6-7-20-21(3,13-25-15(2)23)9-5-10-22(20,4)18(16)12-19-17(14)8-11-24-19/h8,11,14,16,18,20H,5-7,9-10,12-13H2,1-4H3/t14-,16+,18+,20+,21+,22-/m1/s1
• InChI Key： AJKLRWLLBORSIX-FMKAMBKWSA-N
• SMILES： O1C=CC2=C1C[C@H]1[C@H]([C@H]2C)CC[C@H]2[C@](C)(COC(C)=O)CCC[C@@]21C

Computed Properties

• Exact Mass: 344.235145
• Monoisotopic Mass: 344.235145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.4
• XLogP3: 5.7

Experimental Properties

• Density: 1.032
• Boiling Point: 418.8°Cat760mmHg
• Flash Point: 175.2°C
• Refractive Index: 1.499

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids